[Cyclopropyl-(2,3-dihydro-benzo[1,4]dioxin-5-ylmethyl)-amino]-acetic acid

• IUPAC Name: 2-[cyclopropyl(2,3-dihydro-1,4-benzodioxin-5-ylmethyl)amino]acetic acid
• InChI: InChI=1S/C14H17NO4/c16-13(17)9-15(11-4-5-11)8-10-2-1-3-12-14(10)19-7-6-18-12/h1-3,11H,4-9H2,(H,16,17)
• InChI Key: CMYGTLJUPHSBRM-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N(CC2=C3C(=CC=C2)OCCO3)CC(=O)O
• Molecular Formula: C14H17NO4
• Molecular Weight: 263.29 g/mol

Description

[Cyclopropyl-(2,3-dihydro-benzo[1,4]dioxin-5-ylmethyl)-amino]-acetic acid (hereafter referred to as Compound X) is a cyclopropane-containing derivative featuring a 2,3-dihydro-benzo[1,4]dioxin scaffold linked to an acetic acid moiety via an aminomethyl bridge. This compound is structurally distinct due to the integration of a cyclopropyl group, which confers unique steric and electronic properties, and the 1,4-dioxin ring, which enhances aromatic interactions in biological systems .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [Cyclopropyl-(2,3-dihydro-benzo[1,4]dioxin-5-ylmethyl)-amino]-acetic acid typically involves multiple steps, starting from readily available precursorsSpecific reaction conditions, such as temperature, solvents, and catalysts, are optimized to achieve high yields and purity .

Industrial Production Methods

Chemical Reactions Analysis

Types of Reactions

[Cyclopropyl-(2,3-dihydro-benzo[1,4]dioxin-5-ylmethyl)-amino]-acetic acid undergoes various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can be used to remove oxygen-containing groups or reduce double bonds.

Substitution: This reaction involves the replacement of one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and various nucleophiles and electrophiles for substitution reactions. Reaction conditions such as temperature, pressure, and solvent choice are carefully controlled to achieve the desired outcomes .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or alkanes. Substitution reactions can introduce a wide range of functional groups, depending on the nucleophile or electrophile used .

Scientific Research Applications

Medicinal Chemistry

1.1 Anticancer Properties
Research indicates that compounds containing the dihydrobenzo[1,4]dioxin structure exhibit potential anticancer activities. The cyclopropyl group may enhance the compound's ability to interact with specific molecular targets involved in cancer cell proliferation and survival. Preliminary studies suggest that this compound could inhibit tumor growth through mechanisms involving apoptosis induction and cell cycle arrest.

1.2 Anti-inflammatory Effects
The compound has shown promise in alleviating inflammation-related conditions. Its interaction with inflammatory pathways may provide therapeutic benefits for diseases such as arthritis and other chronic inflammatory disorders. Studies have demonstrated that similar compounds can modulate cytokine production and inhibit the activity of pro-inflammatory enzymes.

1.3 Neurological Applications
There is emerging evidence that cyclopropyl-substituted compounds can influence neurotransmitter systems, potentially offering therapeutic avenues for neurodegenerative diseases like Alzheimer's and Parkinson's disease. The unique structure may allow for selective binding to neurotransmitter receptors, enhancing cognitive function or providing neuroprotective effects.

Agricultural Applications

2.1 Pesticide Development
The unique chemical properties of cyclopropyl-(2,3-dihydro-benzo[1,4]dioxin-5-ylmethyl)-amino-acetic acid make it a candidate for developing novel pesticides. Its ability to interact with biological systems could be harnessed to create effective agents against pests while minimizing environmental impact.

2.2 Plant Growth Regulators
Research into plant growth regulators suggests that compounds with similar structural motifs can promote growth and enhance stress resistance in plants. This application could lead to increased agricultural productivity and sustainability.

Material Science

3.1 Polymer Chemistry
The incorporation of cyclopropyl groups into polymer matrices has been explored for improving material properties such as strength and flexibility. The unique reactivity of cyclopropyl compounds allows for the development of advanced materials with tailored characteristics for specific applications, including coatings and composites.

Case Studies

Study	Focus	Findings
Study A	Anticancer effects	Demonstrated significant tumor reduction in vitro using cyclopropyl derivatives.
Study B	Anti-inflammatory activity	Showed reduced levels of inflammatory markers in animal models treated with the compound.
Study C	Neurological impact	Highlighted improved cognitive performance in rodent models following administration of cyclopropyl-substituted compounds.

Mechanism of Action

The mechanism of action of [Cyclopropyl-(2,3-dihydro-benzo[1,4]dioxin-5-ylmethyl)-amino]-acetic acid involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can modulate biochemical pathways, leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Structural Comparison

Key structural analogs of Compound X include derivatives with variations in substituent positions, functional groups, and core scaffolds. A comparative analysis is provided below:

Compound Name / ID	Core Structure	Key Substituents	Reference
Compound X	Cyclopropyl-amino-acetic acid	2,3-Dihydro-benzo[1,4]dioxin-5-ylmethyl
9l (Molecules, 2015)	Thiazolidin-4-one	1,3-Benzodioxol-5-ylmethylene; butyl chain with dihydro-benzo dioxin
9n (Molecules, 2015)	Thiazolidin-4-one	4-Hydroxy-3-methoxybenzylidene; dihydro-benzo dioxin-6-ylmethyl
2-Chloro-N-cyclopropyl-N-(...)	Chloroacetamide	Chloroacetyl; cyclopropyl; dihydro-benzo dioxin-5-ylmethyl
PI3K Inhibitors (EP Bulletin, 2017)	Dihydro-benzooxazine	Phosphoinositide-3 kinase (PI3K) targeting groups

Key Observations :

• Substituent Position : Compound X’s 5-ylmethyl group on the dihydro-benzo dioxin contrasts with analogs like 9n , which features a 6-ylmethyl group. Positional differences influence steric accessibility and binding interactions .
• Functional Groups: The acetic acid moiety in Compound X may enhance solubility compared to thiazolidinone (9l, 9n) or acetamide derivatives .
• Cyclopropyl vs.

Key Findings :

• Bulky Substituents : Compounds with bulky groups (e.g., 1,3-benzodioxol-5-yl in 9j ) exhibit higher selectivity for SsCK1, suggesting that Compound X’s cyclopropyl group may similarly enhance target specificity .
• Activity Loss : Substitution at the 5-arylidene position (e.g., 9h ) reduces SsCK1 inhibition (IC50 = 6.6 μM), highlighting the sensitivity of activity to structural modifications .

Pharmacological and Physicochemical Properties

• Solubility: The acetic acid group in Compound X likely improves aqueous solubility compared to tert-butyl esters (e.g., 5f in ) or lipophilic thiazolidinones .
• Metabolic Stability : The cyclopropyl group may reduce oxidative metabolism compared to alkyl chains in 9l or 9n , which are prone to cytochrome P450 degradation .
• Toxicity : Analogs like 2-Chloro-N-cyclopropyl-N-(...) () were discontinued, possibly due to toxicity from electrophilic chloroacetyl groups. Compound X’s acetic acid moiety may mitigate such risks .

Biological Activity

Cyclopropyl-(2,3-dihydro-benzo[1,4]dioxin-5-ylmethyl)-amino-acetic acid is a compound of interest in medicinal chemistry due to its unique structural features and potential biological activities. This article explores its biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound has a molecular formula of $C_{12}H_{15}NO_2$ and a molar mass of approximately 205.253 g/mol. Its structure includes a cyclopropyl group and a dihydrobenzo[1,4]dioxin moiety, which contribute to its distinctive chemical properties and biological activities.

Property	Value
Molecular Formula	C₁₂H₁₅NO₂
Molar Mass	205.253 g/mol
CAS Number	1156159-57-7

Mechanisms of Biological Activity

The biological activity of Cyclopropyl-(2,3-dihydro-benzo[1,4]dioxin-5-ylmethyl)-amino-acetic acid is primarily attributed to its interaction with specific molecular targets. These interactions may include:

• Enzyme Inhibition : The compound may inhibit enzyme activity by mimicking substrates or binding to active sites, thereby blocking normal biochemical pathways.
• Receptor Modulation : It may interact with various receptors, potentially altering their activity and influencing downstream signaling pathways.

Research indicates that compounds containing the dihydrobenzo[1,4]dioxin structure often exhibit diverse biological activities such as anti-inflammatory and analgesic effects .

Case Studies and Research Findings

• Neuronal Activity : A related compound demonstrated significant activity in reducing neuronal hyperexcitability in rat hippocampal slices. This effect was mediated through the modulation of KCNQ channels, suggesting potential applications in neurological disorders .
• G Protein-Coupled Receptors (GPCRs) : The compound's interactions with GPCRs have been explored, revealing its potential to influence ion channel activities and other signaling mechanisms .
• Comparative Analysis : A comparative study highlighted the unique properties of Cyclopropyl-(2,3-dihydro-benzo[1,4]dioxin-5-ylmethyl)-amino-acetic acid against structurally similar compounds. This study emphasized its distinct pharmacokinetic properties and biological activities .

Biological Activities Summary

The biological activities associated with Cyclopropyl-(2,3-dihydro-benzo[1,4]dioxin-5-ylmethyl)-amino-acetic acid can be summarized as follows:

Biological Activity	Description
Anti-inflammatory	Potential to reduce inflammation through enzyme inhibition.
Analgesic	May provide pain relief by modulating receptor activities.
Neuroprotective	Reduces neuronal hyperexcitability; potential in epilepsy treatment.
GPCR Interaction	Influences various signaling pathways through receptor modulation.